Cas no 2228883-34-7 (1-chloro-3,3,4,4-tetrafluorobutan-2-ol)

• Product Name: 1-chloro-3,3,4,4-tetrafluorobutan-2-ol
• CAS No: 2228883-34-7
• MF: C₄H₅ClF₄O
• MW: 180.528514623642
• CID: 6341425
• PubChem ID: 165718207
• Update Time: 2025-05-24

1-chloro-3,3,4,4-tetrafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,3,4,4-tetrafluorobutan-2-ol
• EN300-2005602
• 2228883-34-7

• Inchi： 1S/C4H5ClF4O/c5-1-2(10)4(8,9)3(6)7/h2-3,10H,1H2
• InChI Key： KIIUMWMEDYBBPK-UHFFFAOYSA-N
• SMILES： ClCC(C(C(F)F)(F)F)O

Computed Properties

• Exact Mass: 179.9965051g/mol
• Monoisotopic Mass: 179.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-chloro-3,3,4,4-tetrafluorobutan-2-ol

Professional Introduction to 1-chloro-3,3,4,4-tetrafluorobutan-2-ol (CAS No: 2228883-34-7)

1-chloro-3,3,4,4-tetrafluorobutan-2-ol (CAS No: 2228883-34-7) is a fluorinated alcohol that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which can significantly influence its reactivity, stability, and biological activity. The specific arrangement of fluorine atoms in 1-chloro-3,3,4,4-tetrafluorobutan-2-ol contributes to its distinct chemical behavior, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of 1-chloro-3,3,4,4-tetrafluorobutan-2-ol consists of a four-carbon backbone with two fluorine atoms attached to the third and fourth carbon atoms. Additionally, a chlorine atom is present on one of the terminal carbons. This configuration results in a molecule with enhanced electronic properties compared to its non-fluorinated counterparts. The presence of fluorine atoms increases the electron-withdrawing effect in the molecule, which can modulate the reactivity of functional groups such as hydroxyl and chloro.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve drug bioavailability, metabolic stability, and binding affinity to biological targets. The incorporation of fluorine into pharmaceuticals has been shown to enhance their pharmacokinetic profiles significantly. For instance, fluoroalkyl groups can increase lipophilicity, thereby facilitating better membrane penetration and cellular uptake. Furthermore, fluorine atoms can stabilize certain conformations of drug molecules, leading to improved binding interactions with enzymes and receptors.

1-chloro-3,3,4,4-tetrafluorobutan-2-ol has been explored as a key intermediate in the synthesis of various bioactive compounds. Its unique structural features make it a versatile building block for constructing more complex molecules with potential therapeutic applications. Researchers have utilized this compound in the development of novel antibiotics, antiviral agents, and anti-inflammatory drugs. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of the molecular properties, enabling the design of drugs with enhanced efficacy and reduced side effects.

One notable application of 1-chloro-3,3,4,4-tetrafluorobutan-2-ol is in the synthesis of fluorinated prostaglandins and related bioactive lipids. Prostaglandins play crucial roles in various physiological processes such as inflammation and pain regulation. By incorporating fluorine atoms into these molecules, researchers have been able to develop derivatives with improved stability and prolonged half-life. This has significant implications for therapeutic applications where sustained activity is desired.

The chemical reactivity of 1-chloro-3,3,4,4-tetrafluorobutan-2-ol also makes it a valuable tool in organic synthesis. The presence of both a hydroxyl group and a chloro group provides multiple sites for functionalization. This allows chemists to construct complex molecules through various reaction pathways such as nucleophilic substitution reactions or condensation reactions. The fluoro-substituted backbone further influences these reactions by modulating electronic effects and steric hindrance.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-chloro-3,3,4,4-tetrafluorobutan-2-ol. Techniques such as catalytic hydrogenation and metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high precision. These methods not only improve yield but also minimize unwanted byproducts, making the process more environmentally friendly.

The biological activity of 1-chloro-3,3,4,4-tetrafluorobutan-2-ol has been studied extensively in preclinical models. Initial research suggests that this compound exhibits moderate cytotoxicity towards certain cancer cell lines due to its ability to disrupt cellular metabolism and DNA replication. Further investigation is needed to fully understand its mechanism of action and potential therapeutic applications.

In conclusion,1-chloro-3, tetrafluorobutan, and 2-hydroxychlorofluoro compounds are highly valuable intermediates in pharmaceutical research due to their unique structural properties and versatile reactivity。 The continued exploration of this compound holds promise for the development of novel drugs that address unmet medical needs. As synthetic chemistry advances further,1-chloro, tetrafluoro, and 2-hydroxychlorofluoro derivatives will remain at the forefront of medicinal chemistry innovation.